Cas no 2413885-26-2 (tert-butyl N-{2-4-(1-hydroxyethyl)piperidin-1-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-4-(1-hydroxyethyl)piperidin-1-ylethyl}carbamate
• CAS No: 2413885-26-2
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 5675041
• PubChem ID: 165770453
• Update Time: 2025-06-14

tert-butyl N-{2-4-(1-hydroxyethyl)piperidin-1-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2413885-26-2
• tert-butyl N-{2-[4-(1-hydroxyethyl)piperidin-1-yl]ethyl}carbamate
• EN300-26665530
• tert-butyl N-{2-4-(1-hydroxyethyl)piperidin-1-ylethyl}carbamate

• Inchi： 1S/C14H28N2O3/c1-11(17)12-5-8-16(9-6-12)10-7-15-13(18)19-14(2,3)4/h11-12,17H,5-10H2,1-4H3,(H,15,18)
• InChI Key： ZDDUBMQRQOEBBI-UHFFFAOYSA-N
• SMILES： OC(C)C1CCN(CCNC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-{2-4-(1-hydroxyethyl)piperidin-1-ylethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-4-(1-hydroxyethyl)piperidin-1-ylethyl}carbamate (CAS No. 2413885-26-2)

The compound tert-butyl N-{2-4-(1-hydroxyethyl)piperidin-1-ylethyl}carbamate (CAS No. 2413885-26-2) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine ring and a hydroxyethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological disorders and metabolic diseases.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in developing CNS-targeting drugs. The tert-butyl carbamate moiety in this molecule enhances its stability, making it suitable for prodrug design and controlled-release formulations. This aligns with current trends in precision medicine, where tailored drug delivery systems are critical. Additionally, the hydroxyethyl functional group offers versatility for further chemical modifications, enabling the creation of derivatives with optimized pharmacokinetic properties.

From a synthetic chemistry perspective, CAS No. 2413885-26-2 is often explored for its stereoselective synthesis potential. The presence of chiral centers in the molecule opens avenues for asymmetric catalysis, a hot topic in modern organic chemistry. This compound’s relevance is further highlighted by its frequent appearance in patents related to GPCR modulators and enzyme inhibitors, addressing unmet medical needs in areas like neurodegeneration and inflammatory diseases.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many traditional intermediates, tert-butyl N-{2-4-(1-hydroxyethyl)piperidin-1-ylethyl}carbamate is designed with green chemistry principles in mind, minimizing hazardous byproducts. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a key concern for industry stakeholders and regulatory bodies alike.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring high purity for research applications. Its logP and solubility profiles are frequently studied to predict bioavailability, a critical factor in early-stage drug development. These properties make it a subject of interest in ADMET studies, particularly for blood-brain barrier penetration assessments.

The compound’s mechanism of action, while still under investigation, is hypothesized to involve receptor binding or allosteric modulation, given its structural similarity to known pharmacophores. This has sparked discussions in computational chemistry circles, where molecular docking simulations are used to predict its interactions with biological targets. Such studies are crucial for hit-to-lead optimization in modern drug discovery pipelines.

In conclusion, tert-butyl N-{2-4-(1-hydroxyethyl)piperidin-1-ylethyl}carbamate represents a promising scaffold for medicinal chemistry. Its combination of structural complexity and synthetic accessibility positions it at the forefront of innovative therapeutic development. As research continues to uncover its full potential, this compound is likely to remain a focus of both academic and industrial investigations in the coming years.